Cas no 132945-76-7 (tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate
• CAS No: 132945-76-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD05863904
• CID: 64230
• PubChem ID: 7018344
• Update Time: 2025-04-18

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-3-Cyanopyrrolidine
• (R)-tert-Butyl 3-cyanopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (3R)-
• (R)-(-)-1-Boc-3-cyanopyrrolidine
• (R)-1-N-Boc-3-Cyano-pyrrolidine
• R-1-Boc-3-cyanopyrrolidine
• tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid, 3-cyano-, 1,1-dimethylethyl ester, (R)-
• (R)-N-Boc-Cyanopyrrolidine
• (R)-1-Boc-3-cyanopyrrolid...
• (R)-1-N-Boc-3-Cyano-pyrrolidine(R)-1-N-Boc-3-Cyano-pyrrolidine
• (R)-1-Boc-3-cyano-pyrrolidine
• (R)-3-Cyano-pyrrolidine-1-carboxylic acid tert-butyl ester
• (r)-1-n-boc-3-cyanopyrrolidine
• PubChem11150
• Jsp002003
• VDDMCMFPUSCJNA-QMMMGPOBSA-N
• tert-butyl (3R)-3-cyano-1-pyrrolidinecarboxylate
• (R)-tert-butyl3-cyanopyrrolidine-1-carboxylate
• (r)-tert-butyl-3-cyanopyrrolidine-1-carboxylate
• AC-1459
• (3r)-1-tert-butoxycarbonyl-3-cyanopyrrolidine
• DS-0715
• AMY37492
• EN300-1724002
• 1,1-dimethylethyl(3R)-3-cyano-1-pyrrolidinecarboxylate
• SCHEMBL13820
• (R)-1-Boc-3-cyanopyrrolidine, 96%
• DTXSID70426990
• MFCD05863904
• 1-Boc-3-Cyanopyrrolidine, (R)-
• AKOS005258707
• CS-W009075
• B66768
• 6XCF5J248W
• 1,1-Dimethylethyl (3R)-3-cyano-1-pyrrolidinecarboxylate
• 132945-76-7

• MDL： MFCD05863904
• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-5,7H2,1-3H3/t8-/m0/s1
• InChI Key： VDDMCMFPUSCJNA-QMMMGPOBSA-N
• SMILES： O(C(N1CC[C@@H](C#N)C1)=O)C(C)(C)C
• BRN： 8683216

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.08
• Melting Point: 38-41°C
• Boiling Point: 307.9±35.0 °C at 760 mmHg
• Flash Point: 140.0±25.9 °C
• Refractive Index: 1.488
• PSA: 53.33000
• LogP: 1.70488
• Specific Rotation: -21.0±2.0°, c = 1 in methanol
• Optical Activity: [α]/D -21.0±2.0°, c = 1 in methanol
• Sensitiveness: Sensitive to humidity and light

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds